Cas no 2566-26-9 (Phenol, 2,4-dinitro-,1-(dihydrogen phosphate))

• Product name: Phenol, 2,4-dinitro-,1-(dihydrogen phosphate)
• CAS No: 2566-26-9
• MF: C₆H₅N₂O₈P
• MW: 264.0863
• CID: 273841
• PubChem ID: 151022

Phenol, 2,4-dinitro-,1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-dinitro-,1-(dihydrogen phosphate)
• Phenol, 2,4-dinitro-, dihydrogen phosphate (ester)
• 2,4-Dinitrophenol dihydrogen phosphate
• SCHEMBL6041195
• 2,4-dinitrophenyl dihydrogen phosphate
• 2566-26-9
• DTXSID70948541

• Inchi： InChI=1S/C6H5N2O8P/c9-7(10)4-1-2-6(16-17(13,14)15)5(3-4)8(11)12/h1-3H,(H2,13,14,15)
• InChI Key： OABKEGPGBFWYDX-UHFFFAOYSA-N
• SMILES： O=[N+](C1C=CC(OP(=O)(O)O)=C([N+]([O-])=O)C=1)[O-]

Computed Properties

• Exact Mass: 263.97835
• Monoisotopic Mass: 263.97835212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 153.04